Cas no 666735-11-1 (6-Isoquinolinol, 7-(2-pyridinyl)-)

• Product Name: 6-Isoquinolinol, 7-(2-pyridinyl)-
• CAS No: 666735-11-1
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 1718508
• PubChem ID: 135854827
• Update Time: 2025-04-21

6-Isoquinolinol, 7-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol, 7-(2-pyridinyl)-
• DB-415178
• 666735-11-1
• 7-(2-Pyridinyl)-6-isoquinolinol
• SCHEMBL3902521
• 7-pyridin-2-yl-isoquinolin-6-ol
• GBBUBQVBWZQUKV-UHFFFAOYSA-N

• Inchi： 1S/C14H10N2O/c17-14-8-10-4-6-15-9-11(10)7-12(14)13-3-1-2-5-16-13/h1-9,17H
• InChI Key： GBBUBQVBWZQUKV-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CN=CC=2C=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 222.0794
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01